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Compound of Interest

Compound Name: GJ103

Cat. No.: B15560204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GJ103 is a sodium salt and an active analog of the read-through compound GJ072.[1][2] It is

utilized in research to investigate strategies for treating genetic disorders that arise from

nonsense mutations.[2] GJ103 has demonstrated the ability to induce the read-through of

premature stop codons, a mechanism with therapeutic potential.[2] The compound shows

similar activity to other read-through compounds like RTC13 and RTC14 but with better

tolerability in ataxia-telangiectasia (A-T) cells.[1][2] Notably, GJ103 does not exhibit significant

cytotoxicity at concentrations as high as 300 μM.[1][2] Proper preparation of GJ103 stock

solutions is the critical first step for ensuring accurate and reproducible experimental outcomes.

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for preparing GJ103 stock solutions.
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Parameter Value Source

Molecular Weight 364.36 g/mol [1]

CAS Number 1459687-96-7 [1][3]

Appearance Solid [1]

Purity >98% [4][5]

Solubility in DMSO 50 mg/mL (137.23 mM) [1][2]

Solubility in Water Soluble (as sodium salt) [1][2]

Recommended Storage

(Powder)
-20°C for up to 3 years [1]

Recommended Storage (In

Solvent)
-80°C for up to 1 year [1]

Experimental Protocols
Preparing a 10 mM GJ103 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GJ103 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

GJ103 sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (recommended)[1]

Pipettes and sterile filter tips
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Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, use the following

calculation:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 364.36 g/mol * 1000 mg/g = 3.64 mg

Weighing GJ103: Carefully weigh out 3.64 mg of GJ103 powder using an analytical balance

and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the GJ103 powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 5-10

minutes.[1]

Aliquotting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C.[1]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for treating cells in culture.

Materials:

10 mM GJ103 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips
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Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM GJ103 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid issues with precipitation of the

organic solvent in the aqueous cell culture medium, it is advisable to perform an intermediate

dilution. For example, dilute the 10 mM stock solution 1:10 in sterile cell culture medium to

create a 1 mM intermediate stock.

Final Working Solution: Further dilute the intermediate stock solution to the desired final

concentration in your cell culture medium. For example, to achieve a final concentration of

10 µM in a total volume of 2 mL, add 20 µL of the 1 mM intermediate stock to 1980 µL of cell

culture medium.

Application to Cells: Gently mix the final working solution and add it to your cell culture

plates. Ensure the final concentration of DMSO in the culture medium is low (typically <0.1%)

to avoid solvent-induced cytotoxicity.
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Caption: Workflow for preparing GJ103 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing GJ103
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560204#preparing-gj103-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15560204#preparing-gj103-stock-solutions-for-experiments
https://www.benchchem.com/product/b15560204#preparing-gj103-stock-solutions-for-experiments
https://www.benchchem.com/product/b15560204#preparing-gj103-stock-solutions-for-experiments
https://www.benchchem.com/product/b15560204#preparing-gj103-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560204?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

